1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole

• IUPAC Name: 4,5-diphenyl-1-prop-2-enyl-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]imidazole
• InChI: InChI=1S/C26H21F3N2O2S/c1-2-16-31-24(21-13-7-4-8-14-21)23(20-11-5-3-6-12-20)30-25(31)34(32,33)18-19-10-9-15-22(17-19)26(27,28)29/h2-15,17H,1,16,18H2
• InChI Key: TWBYWIQSYRLSNN-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=C(N=C1S(=O)(=O)CC2=CC(=CC=C2)C(F)(F)F)C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C26H21F3N2O2S
• Molecular Weight: 482.5 g/mol
• CAS No.: 339277-28-0

Description

1-allyl-4,5-diphenyl-2-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-imidazole is a useful research compound. Its molecular formula is C26H21F3N2O2S and its molecular weight is 482.52. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research on similar imidazole derivatives, such as 2-(chromon-3-yl)imidazole derivatives, has shown promising antimicrobial properties. These compounds were synthesized and evaluated for in vitro antimicrobial activity against various pathogenic bacterial and fungal strains. The study found that certain derivatives exhibited significant inhibitory activity, indicating the potential of imidazole derivatives in developing new antimicrobial agents (Sharma et al., 2017).

Synthetic Applications

Imidazole heterocycles, including those structurally related to the compound of interest, have been utilized in the synthesis of allylic N,N-acetals, highlighting their importance as intermediates in the synthesis of biologically active heterocycles and natural products. This research demonstrates the versatility of imidazole derivatives in synthetic chemistry, providing a facile protocol for the synthesis of complex organic molecules (Li et al., 2018).

Catalysis and Green Chemistry

Imidazole derivatives have also been explored as catalysts in the synthesis of other imidazole compounds. For example, ionic liquids containing imidazole groups have been used to catalyze the synthesis of tetrasubstituted imidazoles, showcasing the role of these compounds in promoting environmentally friendly chemical reactions. Such studies underscore the potential of imidazole derivatives in enhancing the efficiency and sustainability of chemical processes (Zolfigol et al., 2013).

Antioxidant Properties

A series of 5-Substituted 1-Aryl-2,3-diphenyl imidazoles were synthesized and evaluated for their antioxidant properties. This research highlights the potential of imidazole derivatives in acting as antioxidants, which could have implications for developing therapeutic agents or supplements (Naik et al., 2012).